
Cefodizime susceptibility testing using disk
diffusion and broth microdilution methods.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cefodizime

Cat. No.: B7908228 Get Quote

Application Notes and Protocols for Cefodizime
Susceptibility Testing
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for determining the susceptibility of

bacterial isolates to Cefodizime using two standard antimicrobial susceptibility testing (AST)

methods: disk diffusion (Kirby-Bauer) and broth microdilution. Accurate and reproducible

susceptibility testing is crucial for both clinical diagnostics and the evaluation of new

antimicrobial agents.

Cefodizime is a third-generation cephalosporin antibiotic with a broad spectrum of activity

against various Gram-positive and Gram-negative bacteria.[1][2] Its mechanism of action

involves the inhibition of bacterial cell wall synthesis by targeting penicillin-binding proteins

(PBPs), leading to bacterial cell death.[1]

Disk Diffusion (Kirby-Bauer) Method
The disk diffusion method is a widely used, semi-quantitative test that provides a qualitative

assessment of a microorganism's susceptibility to an antimicrobial agent.[3][4] The procedure

involves placing an antibiotic-impregnated disk on an agar plate inoculated with the test

organism. The antibiotic diffuses from the disk into the agar, and if the organism is susceptible,
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a zone of growth inhibition will appear around the disk. The diameter of this zone is then

measured and interpreted according to standardized criteria.[4][5]

Experimental Protocol: Disk Diffusion
Materials:

Cefodizime susceptibility disks (30 µg)

Mueller-Hinton Agar (MHA) plates (4 mm depth)

Test bacterial isolate(s)

Quality control (QC) strains (e.g., Escherichia coli ATCC® 25922™, Staphylococcus aureus

ATCC® 25923™)

Sterile saline (0.85%) or broth

0.5 McFarland turbidity standard

Sterile cotton swabs

Incubator (35 ± 2°C)

Ruler or caliper for measuring zone diameters

Procedure:

Inoculum Preparation:

From a fresh (18-24 hour) culture plate, select 3-5 well-isolated colonies of the test

organism.

Transfer the colonies to a tube of sterile saline or broth.

Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard,

which corresponds to approximately 1.5 x 10⁸ CFU/mL.[6]

Inoculation of Agar Plate:
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Within 15 minutes of preparing the inoculum, dip a sterile cotton swab into the suspension

and rotate it against the side of the tube to remove excess liquid.

Streak the entire surface of the MHA plate three times, rotating the plate approximately 60

degrees between each streaking to ensure even coverage.[5]

Application of Cefodizime Disks:

Using sterile forceps or a disk dispenser, place a Cefodizime (30 µg) disk onto the surface

of the inoculated MHA plate.[5]

Gently press the disk to ensure complete contact with the agar surface. Do not move the

disk once it has been placed.[5]

Ensure disks are spaced at least 24 mm apart from center to center.[5]

Incubation:

Invert the plates and incubate at 35 ± 2°C for 16-20 hours in ambient air.[5]

Reading and Interpretation:

After incubation, measure the diameter of the zone of inhibition to the nearest millimeter

using a ruler or caliper.

Interpret the results based on the established breakpoints from a recognized standards

organization (e.g., CLSI, EUCAST).

Data Presentation: Disk Diffusion Breakpoints
Organism Group Disk Content

Zone Diameter (mm)
Interpretive Criteria

S (Susceptible)

Neisseria gonorrhoeae 30 µg ≥ 31

Note: As of the latest updates, specific CLSI and EUCAST breakpoints for Cefodizime for

many common organisms are not readily available, as it is less commonly used in some
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regions. The provided breakpoint for N. gonorrhoeae is based on historical data.[7]

Laboratories should refer to the most current guidelines from CLSI or EUCAST for the most up-

to-date interpretive criteria.

Broth Microdilution Method
The broth microdilution method is a quantitative technique used to determine the Minimum

Inhibitory Concentration (MIC) of an antimicrobial agent. The MIC is the lowest concentration of

the antibiotic that inhibits the visible growth of a microorganism in vitro.[6] This method involves

preparing serial twofold dilutions of the antibiotic in a liquid growth medium in a 96-well

microtiter plate. Each well is then inoculated with a standardized bacterial suspension.[6]

Experimental Protocol: Broth Microdilution
Materials:

Cefodizime analytical standard powder

Cation-adjusted Mueller-Hinton Broth (CAMHB)

Sterile 96-well microtiter plates

Test bacterial isolate(s)

Quality control (QC) strains (e.g., Escherichia coli ATCC® 25922™, Staphylococcus aureus

ATCC® 29213™)

Sterile deionized water or other appropriate solvent for Cefodizime

Sterile saline (0.85%)

0.5 McFarland turbidity standard

Sterile multichannel pipettes and reagent reservoirs

Incubator (35 ± 2°C)

Procedure:
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Preparation of Cefodizime Stock Solution:

Accurately weigh the Cefodizime analytical standard and reconstitute it in a suitable

sterile solvent to create a high-concentration stock solution.

Further dilute the stock solution in CAMHB to prepare a working solution at twice the

highest desired final concentration.

Preparation of Microtiter Plates:

Add 100 µL of CAMHB to all wells of a 96-well microtiter plate.

Add 100 µL of the 2x Cefodizime working solution to the first column of wells.

Perform a twofold serial dilution by transferring 100 µL from the first column to the second,

mixing thoroughly, and repeating this process across the plate to the desired final

concentration. Discard 100 µL from the last column of dilutions.

Inoculum Preparation:

Prepare a bacterial suspension equivalent to a 0.5 McFarland standard as described in

the disk diffusion protocol.

Dilute this suspension in CAMHB to achieve a final inoculum concentration of

approximately 5 x 10⁵ CFU/mL in each well.

Inoculation of Microtiter Plates:

Using a multichannel pipette, inoculate each well (except for a sterility control well) with

100 µL of the standardized bacterial suspension. The final volume in each well will be 200

µL.

Incubation:

Cover the plates and incubate at 35 ± 2°C for 16-20 hours in ambient air.

Reading and Interpretation:
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After incubation, visually inspect the plates for bacterial growth (indicated by turbidity or a

pellet at the bottom of the well).

The MIC is the lowest concentration of Cefodizime at which there is no visible growth.

Interpret the MIC value based on established breakpoints.

Data Presentation: Broth Microdilution MIC Breakpoints
Organism Group MIC (µg/mL) Interpretive Criteria

S (Susceptible)

Neisseria gonorrhoeae ≤ 0.05

Note: Similar to disk diffusion, specific and current CLSI and EUCAST MIC breakpoints for

Cefodizime for a wide range of organisms are not consistently published. The provided

breakpoint for N. gonorrhoeae is based on available data.[7] Always consult the latest official

documents for interpretive criteria.

Quality Control
Performing quality control is essential to ensure the accuracy and reproducibility of

susceptibility testing results. This involves testing standard QC strains with known susceptibility

profiles in parallel with the clinical isolates.[8]

Data Presentation: Quality Control Ranges
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Quality Control
Strain

Method
Cefodizime
Concentration

Acceptable QC
Range

Escherichia coli

ATCC® 25922™
Disk Diffusion 30 µg

Not established by

CLSI/EUCAST

Broth Microdilution -
Not established by

CLSI/EUCAST

Staphylococcus

aureus ATCC®

25923™/29213™

Disk Diffusion 30 µg
Not established by

CLSI/EUCAST

Broth Microdilution -
Not established by

CLSI/EUCAST

Neisseria

gonorrhoeae ATCC®

49226™

Disk Diffusion 30 µg
Specific range not

widely published

Broth Microdilution -
Specific range not

widely published

Note: The lack of widely published, current QC ranges for Cefodizime in CLSI and EUCAST

documents presents a challenge. Laboratories may need to establish their own internal QC

ranges based on historical data or manufacturer's recommendations.
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Caption: Mechanism of action of Cefodizime.
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Caption: Kirby-Bauer disk diffusion workflow.
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Caption: Broth microdilution MIC workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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